Cas no 393824-03-8 (1-(4-chlorophenyl)-N-(3,5-dimethylphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carbothioamide)
1-(4-chlorophenyl)-N-(3,5-dimethylphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carbothioamide Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-chlorophenyl)-N-(3,5-dimethylphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carbothioamide
- F0533-0063
- 1-(4-chlorophenyl)-N-(3,5-dimethylphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carbothioamide
- 393824-03-8
- 1-(4-chlorophenyl)-N-(3,5-dimethylphenyl)-3,4-dihydropyrrolo[1,2-a]pyrazine-2(1H)-carbothioamide
- 1-(4-chlorophenyl)-N-(3,5-dimethylphenyl)-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine-2-carbothioamide
- Oprea1_145741
- AKOS024580833
-
- Inchi: 1S/C22H22ClN3S/c1-15-12-16(2)14-19(13-15)24-22(27)26-11-10-25-9-3-4-20(25)21(26)17-5-7-18(23)8-6-17/h3-9,12-14,21H,10-11H2,1-2H3,(H,24,27)
- InChI Key: HSMBRVZFXVJQTA-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)C1C2=CC=CN2CCN1C(NC1C=C(C)C=C(C)C=1)=S
Computed Properties
- Exact Mass: 395.1222966g/mol
- Monoisotopic Mass: 395.1222966g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 27
- Rotatable Bond Count: 2
- Complexity: 512
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 52.3Ų
1-(4-chlorophenyl)-N-(3,5-dimethylphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carbothioamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0533-0063-2μmol |
1-(4-chlorophenyl)-N-(3,5-dimethylphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carbothioamide |
393824-03-8 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0533-0063-5μmol |
1-(4-chlorophenyl)-N-(3,5-dimethylphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carbothioamide |
393824-03-8 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0533-0063-10μmol |
1-(4-chlorophenyl)-N-(3,5-dimethylphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carbothioamide |
393824-03-8 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0533-0063-20μmol |
1-(4-chlorophenyl)-N-(3,5-dimethylphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carbothioamide |
393824-03-8 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0533-0063-1mg |
1-(4-chlorophenyl)-N-(3,5-dimethylphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carbothioamide |
393824-03-8 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0533-0063-2mg |
1-(4-chlorophenyl)-N-(3,5-dimethylphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carbothioamide |
393824-03-8 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0533-0063-3mg |
1-(4-chlorophenyl)-N-(3,5-dimethylphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carbothioamide |
393824-03-8 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0533-0063-4mg |
1-(4-chlorophenyl)-N-(3,5-dimethylphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carbothioamide |
393824-03-8 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0533-0063-5mg |
1-(4-chlorophenyl)-N-(3,5-dimethylphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carbothioamide |
393824-03-8 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0533-0063-10mg |
1-(4-chlorophenyl)-N-(3,5-dimethylphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carbothioamide |
393824-03-8 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
1-(4-chlorophenyl)-N-(3,5-dimethylphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carbothioamide Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
Additional information on 1-(4-chlorophenyl)-N-(3,5-dimethylphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carbothioamide
Introduction to 1-(4-chlorophenyl)-N-(3,5-dimethylphenyl)-1H,2H,3H,4H-pyrrolo[1,2-apyrazine]-2-carbothioamide (CAS No. 393824-03-8)
The compound 1-(4-chlorophenyl)-N-(3,5-dimethylphenyl)-1H,2H,3H,4H-pyrrolo[1,2-apyrazine]-2-carbothioamide, identified by the CAS number 393824-03-8, represents a significant advancement in the field of medicinal chemistry. This heterocyclic molecule has garnered considerable attention due to its unique structural features and promising pharmacological properties. The presence of a pyrrolo[1,2-apyrazine] core combined with chloro and dimethylphenyl substituents suggests a rich potential for interaction with biological targets, making it a valuable candidate for further investigation.
Recent studies have highlighted the importance of pyrrolopyrazine derivatives in drug discovery. The pyrrolo[1,2-apyrazine] scaffold is known for its ability to modulate various biological pathways, including those relevant to inflammation, cancer, and neurological disorders. The specific substitution pattern in 1-(4-chlorophenyl)-N-(3,5-dimethylphenyl)-1H,2H,3H,4H-pyrrolo[1,2-apyrazine]-2-carbothioamide enhances its binding affinity and selectivity towards certain enzymes and receptors. This has led to its exploration as a lead compound in several preclinical studies aimed at developing novel therapeutic agents.
One of the most compelling aspects of this compound is its potential as an inhibitor of kinases, which are enzymes crucial in cell signaling pathways. Aberrant kinase activity is often associated with various diseases, making them attractive targets for therapeutic intervention. The chloro and dimethylphenyl groups in the molecule are strategically positioned to interact with key residues in the kinase active site. Preliminary computational studies have suggested that this compound may exhibit high binding efficiency to several kinases, including those involved in tumor growth and metastasis.
In addition to its kinase inhibitory properties, 1-(4-chlorophenyl)-N-(3,5-dimethylphenyl)-1H,2H,3H,4H-pyrrolo[1,2-apyrazine]-2-carbothioamide has shown promise in modulating other biological targets. For instance, it has been investigated for its potential effects on NF-κB, a transcription factor central to inflammatory responses. The compound’s ability to interfere with NF-κB signaling could make it a candidate for treating inflammatory diseases such as rheumatoid arthritis and Crohn’s disease. Furthermore, its interaction with other transcription factors and regulatory proteins suggests broader therapeutic applications.
The synthesis of this compound involves multi-step organic reactions that showcase the ingenuity of modern synthetic chemistry. The introduction of the pyrrolo[1,2-apyrazine] core requires precise control over reaction conditions to ensure high yield and purity. Advanced techniques such as transition metal catalysis have been employed to facilitate the formation of complex bonds within the molecule. These synthetic strategies not only highlight the compound’s complexity but also demonstrate the capabilities of contemporary chemical synthesis methods.
From a pharmacological perspective, the thioamide functional group in 1-(4-chlorophenyl)-N-(3,5-dimethylphenyl)-1H,2H,3H,4H-pyrrolo[1,2-apyrazine]-2-carbothioamide plays a critical role in determining its biological activity. Thioamides are known for their versatility in drug design due to their ability to form hydrogen bonds and participate in hydrophobic interactions with biological targets. This functional group has been successfully incorporated into numerous drug candidates that have advanced into clinical trials. The presence of this moiety in our compound suggests a favorable pharmacokinetic profile and enhanced binding affinity.
Recent advancements in drug discovery technologies have enabled more efficient screening of compounds like 1-(4-chlorophenyl)-N-(3,5-dimethylphenyl)-1H,2H,3H,4H-pyrrolo[1,2-apyrazine]-2-carbothioamide. High-throughput screening (HTS) and structure-based drug design (SBDD) have been instrumental in identifying promising candidates for further development. These technologies allow researchers to rapidly assess the biological activity of thousands of compounds using automated systems and computational methods. The integration of these approaches has significantly accelerated the drug discovery process.
The potential therapeutic applications of this compound are vast. Given its dual functionality as both a kinase inhibitor and an anti-inflammatory agent, 1-(4-chlorophenyl)-N-(3,5-dimethylphenyl)-1H,2H...
393824-03-8 (1-(4-chlorophenyl)-N-(3,5-dimethylphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carbothioamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)